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dihydrochloride

Cat. No.: B578797 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Benzylazetidin-3-amine dihydrochloride is a synthetic organic compound featuring a core

azetidine ring, a four-membered nitrogen-containing heterocycle. This structural motif is of

significant interest in medicinal chemistry due to its presence in a variety of biologically active

molecules. The constrained nature of the azetidine ring can impart favorable pharmacological

properties, such as increased metabolic stability and improved binding affinity to biological

targets. This technical guide provides a review of the currently available scientific and technical

information regarding 1-benzylazetidin-3-amine dihydrochloride, with a focus on its

synthesis, chemical properties, and potential applications in drug discovery.

Chemical Properties and Data
Publicly available data on 1-Benzylazetidin-3-amine dihydrochloride is primarily limited to

basic chemical identifiers and properties. A summary of this information is presented in Table 1.
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Property Value Source

CAS Number 1307683-81-3 BLD Pharm

Molecular Formula C₁₀H₁₆Cl₂N₂ BLD Pharm

Molecular Weight 235.15 g/mol BLD Pharm

Appearance
White to off-white solid

(presumed)
General chemical knowledge

Solubility
Expected to be soluble in

water
General chemical knowledge

Synthesis and Experimental Protocols
Detailed, peer-reviewed synthetic protocols specifically for 1-benzylazetidin-3-amine
dihydrochloride are not readily available in the public scientific literature. However, based on

general principles of organic chemistry and synthetic routes for analogous structures, a

plausible synthetic pathway can be proposed. The synthesis would likely involve the

construction of the N-benzyl-azetidine core followed by the introduction of the amine

functionality at the 3-position.

A general workflow for the synthesis of substituted azetidines is depicted in the following

diagram.

Starting Materials
(e.g., Epichlorohydrin and Benzylamine)
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Reduction/Hydrolysis 1-Benzylazetidin-3-amine
dihydrochloride

HCl treatment
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Caption: Proposed general synthetic workflow for 1-Benzylazetidin-3-amine dihydrochloride.

It is important to note that this represents a generalized scheme, and the specific reagents,

reaction conditions, and purification methods would require experimental optimization.

While a specific protocol for the target molecule is elusive, a method for a related compound, 1-

benzhydryl-3-hydroxylazetidine hydrochloride, has been described in the patent literature
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(CN104356040A). This process involves the reaction of benzhydrylamine with epichlorohydrin

in methanol. Although not a direct synthesis of the target amine, it provides insight into the

formation of the core azetidine structure.

Biological Activity and Applications in Drug
Discovery
There is a significant lack of published data on the specific biological activity of 1-
benzylazetidin-3-amine dihydrochloride. However, the broader class of azetidine derivatives

has been explored for a variety of therapeutic applications. For instance, derivatives of the

related 1-benzhydryl-N-methylazetidin-3-amine have been investigated for their potential as

anticonvulsant and antidepressant agents.[1]

The azetidine scaffold is often incorporated into drug candidates to modulate their

physicochemical properties and pharmacological profiles. The benzyl group in 1-
benzylazetidin-3-amine dihydrochloride provides a lipophilic character, which can influence

its absorption, distribution, metabolism, and excretion (ADME) properties. The primary amine at

the 3-position offers a key functional group for further chemical modification and derivatization,

allowing for the exploration of structure-activity relationships (SAR).

Given the structural similarities to other biologically active azetidines, it is plausible that 1-
benzylazetidin-3-amine dihydrochloride could serve as a valuable building block or

intermediate in the synthesis of novel therapeutic agents targeting the central nervous system

or other disease areas. However, without specific biological data, its role in any signaling

pathway remains speculative.

Conclusion and Future Directions
1-Benzylazetidin-3-amine dihydrochloride is a chemical entity with potential utility in

medicinal chemistry and drug discovery. However, the publicly available scientific literature is

currently sparse, with a notable absence of detailed synthetic protocols, quantitative biological

data, and defined roles in cellular signaling. The information that is available is largely confined

to chemical supplier databases and patent literature for related compounds.

For researchers and drug development professionals, this compound represents an under-

explored area. Future research should focus on:
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Development and publication of a robust and scalable synthetic route to make the compound

more accessible for research.

Screening for biological activity across a range of therapeutically relevant targets to identify

potential lead compounds.

Elucidation of the structure-activity relationships of derivatives to optimize for potency,

selectivity, and pharmacokinetic properties.

The generation of such data will be crucial in determining the true potential of 1-
benzylazetidin-3-amine dihydrochloride and its derivatives as valuable tools in the

development of new medicines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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